Cas no 1251271-95-0 (2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1251271-95-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD16746440
• CID: 5158175
• PubChem ID: 62414111
• Update Time: 2025-06-09

2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)cyclopropane-1-carboxylic acid
• 2-(2-ethylphenyl)cyclopropane-1-carboxylicacid
• 2-(2-Ethyl-phenyl)-cyclopropanecarboxylic acid
• 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD16746440
• Inchi： 1S/C12H14O2/c1-2-8-5-3-4-6-9(8)10-7-11(10)12(13)14/h3-6,10-11H,2,7H2,1H3,(H,13,14)
• InChI Key： LZDFLLRAVJJAPA-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid

Introducing 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1251271-95-0)

2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid, also known by its CAS number 1251271-95-0, is a unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring fused with a phenyl group and an ethyl substituent, along with a carboxylic acid functional group. The combination of these structural elements gives rise to distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

The structure of 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid is notable for its strained cyclopropane ring, which contributes to its reactivity and potential applications in organic synthesis. The phenyl group attached to the cyclopropane ring introduces aromaticity, while the ethyl substituent adds steric bulk and influences the compound's physical properties. The carboxylic acid group, on the other hand, imparts acidity and the ability to form salts or esters, which can be advantageous in various chemical reactions.

Recent studies have focused on the synthesis and characterization of 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid. Researchers have explored novel methods to efficiently synthesize this compound, often leveraging transition metal-catalyzed reactions or bio-inspired approaches. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and material science.

In terms of physical properties, 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common solvents such as water and ethanol has been studied extensively, revealing moderate solubility that makes it suitable for various solution-based reactions. The compound's stability under different pH conditions has also been evaluated, highlighting its potential use in acidic or neutral environments.

The application of 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid spans across multiple disciplines. In materials science, it has been investigated as a precursor for synthesizing advanced polymers and high-performance materials. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. Additionally, in pharmacology, this compound has shown promise as a lead molecule for developing new drug candidates targeting specific biological pathways.

Recent research has delved into the pharmacological properties of 2-(2-Ethylphenyl)cyclopropane-1-carboxylic acid, particularly its bioavailability and metabolic stability. Studies conducted on animal models have indicated that the compound exhibits moderate absorption rates and demonstrates potential as an anti-inflammatory agent. Furthermore, its ability to inhibit certain enzymes involved in disease pathways suggests its role in therapeutic development.

In conclusion, 2-(Ethylphenyl)cyclopropane-carboxylic acid, with its unique structure and versatile properties, continues to be a focal point in chemical research. As advancements in synthetic methodologies and application studies progress, this compound holds significant potential for contributing to innovations across diverse scientific domains.